Cas no 279251-06-8 ([2,4-Bi-1H-imidazole]-4-carboxaldehyde (9CI))

[2,4-Bi-1H-imidazole]-4-carboxaldehyde (9CI) structure
279251-06-8 structure
Product Name:[2,4-Bi-1H-imidazole]-4-carboxaldehyde (9CI)
CAS No:279251-06-8
MF:C7H6N4O
MW:162.148740291595
CID:248233
PubChem ID:10820886
Update Time:2025-04-19

[2,4-Bi-1H-imidazole]-4-carboxaldehyde (9CI) Chemical and Physical Properties

Names and Identifiers

    • [2,4-Bi-1H-imidazole]-4-carboxaldehyde (9CI)
    • [2,4'-Bi-1H-imidazole]-4-carboxaldehyde(9CI)
    • 2-(1H-imidazol-5-yl)-1H-imidazole-5-carbaldehyde
    • ZCWOUYHXVKLQOZ-UHFFFAOYSA-N
    • DTXSID40445294
    • 279251-06-8
    • 1H,3'H-[2,4'-Biimidazole]-5-carbaldehyde
    • SCHEMBL2928851
    • 1H,1'H-[2,4']Biimidazolyl-4-carbaldehyde
    • 1H,1'H-[2,4'-Biimidazole]-4-carbaldehyde
    • Inchi: 1S/C7H6N4O/c12-3-5-1-9-7(11-5)6-2-8-4-10-6/h1-4H,(H,8,10)(H,9,11)
    • InChI Key: ZCWOUYHXVKLQOZ-UHFFFAOYSA-N
    • SMILES: O=CC1=CN=C(C2=CN=CN2)N1

Computed Properties

  • Exact Mass: 160.03862
  • Monoisotopic Mass: 162.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 15
  • XLogP3: -0.3
  • Topological Polar Surface Area: 74.4Ų

Experimental Properties

  • PSA: 68.63
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